![molecular formula C12H13N3O2 B2809261 N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)acetamide CAS No. 899963-31-6](/img/structure/B2809261.png)
N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.255. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Activities and Therapeutic Potential
Research has highlighted the diverse biological activities and therapeutic potential of compounds containing the 1,3,4-oxadiazole moiety, which is structurally related to N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)acetamide. The 1,3,4-oxadiazole core is recognized for its ability to interact with various enzymes and receptors due to its unique structural features, facilitating an array of bioactivities.
Therapeutic Applications : 1,3,4-Oxadiazole derivatives exhibit a broad spectrum of medicinal properties, including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal agents. This diversity underscores their significance in drug development for treating various ailments (Verma et al., 2019).
Pharmacological Diversity : The pharmacological diversity of 1,3,4-oxadiazole and its derivatives is further exemplified by their antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer activities. This makes them valuable subjects for ongoing research in organic synthesis, medicinal chemistry, and pharmacology (Wang et al., 2022).
Drug Development Significance : The 1,3,4-oxadiazole core is considered an important structural subunit in the development of new drug candidates, demonstrating efficacy and lower toxicity in medicinal agents. This emphasizes its role in the rational design and discovery of more active and less toxic medicinal agents (Rana et al., 2020).
Chemical Synthesis and Biological Roles
The synthesis and biological roles of 1,3,4-oxadiazoles have been a focus of research, aiming to develop innovative methods for their creation and to explore their medicinal applications.
Synthesis and Applications : Innovative methods for the synthesis of 1,3,4-oxadiazole derivatives and their medicinal applications have been reviewed, highlighting recent developments over the past 15 years. This reflects ongoing interest in exploiting the therapeutic potential of these compounds (Nayak & Poojary, 2019).
Biologically Oriented Synthesis : The review on biologically oriented synthesis based on hetero derivatives of 2,5-disubstituted 1,3,4-oxadiazoles underscores the importance of these compounds in drug synthesis. It highlights their antitumor, antifungal, antituberculous, antimalarial, and antibacterial activities, which are crucial for the development of new therapeutic agents (Karpenko et al., 2020).
Properties
IUPAC Name |
N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c1-7-4-5-10(6-8(7)2)11-14-15-12(17-11)13-9(3)16/h4-6H,1-3H3,(H,13,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADGNEELCSHICFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN=C(O2)NC(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.